Cas no 2034493-78-0 (3-[1-[4-(4-methoxyphenyl)phenyl]sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione)

• Product Name: 3-[1-[4-(4-methoxyphenyl)phenyl]sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione
• CAS No: 2034493-78-0
• MF: C₂₀H₂₀N₂O₆S
• MW: 416.447604179382
• CID: 5552844
• Update Time: 2025-07-17

3-[1-[4-(4-methoxyphenyl)phenyl]sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-[4-(4-methoxyphenyl)phenyl]sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione

• Inchi： 1S/C20H20N2O6S/c1-27-17-6-2-14(3-7-17)15-4-8-18(9-5-15)29(25,26)21-11-10-16(12-21)22-19(23)13-28-20(22)24/h2-9,16H,10-13H2,1H3
• InChI Key： FTMUQUQROBDZKN-UHFFFAOYSA-N
• SMILES： O1CC(=O)N(C2CCN(S(C3=CC=C(C4=CC=C(OC)C=C4)C=C3)(=O)=O)C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-[1-[4-(4-methoxyphenyl)phenyl]sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione

Comprehensive Analysis of 3-[1-[4-(4-methoxyphenyl)phenyl]sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione (CAS No. 2034493-78-0)

The compound 3-[1-[4-(4-methoxyphenyl)phenyl]sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione (CAS No. 2034493-78-0) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the oxazolidine-2,4-dione core and sulfonylpyrrolidine moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting complex diseases. The 3-[1-[4-(4-methoxyphenyl)phenyl]sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione structure aligns with this trend, as its multi-functional groups enable diverse pharmacological activities. Studies suggest its relevance in enzyme inhibition and receptor modulation, making it a subject of interest for drug discovery programs. Its CAS No. 2034493-78-0 is frequently searched in scientific databases, reflecting its growing prominence.

The sulfonylpyrrolidine component of this compound is particularly noteworthy. Sulfonyl groups are known for their role in enhancing molecular stability and bioavailability, which are critical factors in drug design. Coupled with the oxazolidine-2,4-dione ring, this molecule exhibits a balanced profile of lipophilicity and hydrogen-bonding capacity, traits highly valued in medicinal chemistry. These attributes have led to its exploration in central nervous system (CNS) disorders and metabolic diseases, areas where current therapies often face limitations.

Another area of interest is the compound's potential in agrochemical innovation. The 4-methoxyphenyl moiety, a common feature in many pesticide intermediates, suggests possible applications in crop protection. Researchers are investigating its efficacy against pest resistance, a major challenge in modern agriculture. The combination of aryl and heterocyclic elements in its structure may offer new modes of action, addressing the need for sustainable solutions.

From a synthetic chemistry perspective, 3-[1-[4-(4-methoxyphenyl)phenyl]sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione presents intriguing challenges and opportunities. Its preparation often involves multi-step organic synthesis, with key steps including sulfonylation and cyclization reactions. Optimizing these processes is crucial for scaling up production, a topic frequently discussed in process chemistry forums. The compound's CAS No. 2034493-78-0 serves as a vital identifier for researchers tracking its synthetic pathways.

Environmental and green chemistry considerations are also relevant to this compound. As industries move toward eco-friendly synthesis, methods to produce 3-[1-[4-(4-methoxyphenyl)phenyl]sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione with reduced waste and energy consumption are being explored. This aligns with global trends emphasizing sustainable chemical manufacturing, a hot topic in both academic and industrial settings.

In conclusion, 3-[1-[4-(4-methoxyphenyl)phenyl]sulfonylpyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione (CAS No. 2034493-78-0) represents a versatile and promising compound with broad applicability. Its structural complexity and functional diversity make it a focal point for research across multiple disciplines. As scientific inquiries into its properties and applications continue, this molecule is poised to play a significant role in advancing pharmaceutical and agrochemical sciences.